3-[(3-methyl-1H-pyrazol-5-yl)ethanimidoyl]dihydro-2(3H)-furanone
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Overview
Description
The compound appears to contain a 1H-pyrazol-5-yl group and a dihydro-2(3H)-furanone group. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . Furanones, on the other hand, are a class of organic compounds that contain a five-membered lactone ring .
Molecular Structure Analysis
The molecular structure of this compound would likely show the connectivity of the pyrazole and furanone rings, along with the positions of the functional groups .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the pyrazole and furanone rings. Pyrazoles can undergo a variety of reactions, including N-alkylation and N-acylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrazole and furanone rings could impact its solubility in various solvents .Scientific Research Applications
- Antibacterial Activity : Researchers have explored the antibacterial potential of this compound. It may inhibit bacterial growth and could be a candidate for novel antibiotics .
- Anti-Inflammatory Properties : Investigations suggest that it might possess anti-inflammatory effects, making it relevant for drug development in inflammatory diseases .
- Catalysis : The compound’s structure indicates potential as a catalyst in organic reactions. Researchers have studied its catalytic activity in various transformations .
- Ligand Design : Due to its unique structure, it can serve as a ligand in coordination chemistry. Scientists have explored its use in metal complexes .
- Carbohydrate Analysis : 3-[(3-methyl-1H-pyrazol-5-yl)ethanimidoyl]dihydro-2(3H)-furanone has been employed as a reagent for detecting reducing carbohydrates using ESI/MALDI-MS (mass spectrometry) .
- Enzyme Inhibitors : Researchers have investigated its potential as an enzyme inhibitor. It may interfere with specific enzymatic pathways, making it relevant for drug discovery .
- Neuroprotective Effects : Some studies suggest that this compound exhibits neuroprotective properties. It could be relevant in the context of neurodegenerative diseases .
- Natural Product Source : The compound’s unique structure makes it interesting for natural product research. Scientists have screened it for bioactivity against various targets .
Medicinal Chemistry and Drug Development
Materials Science and Organic Synthesis
Analytical Chemistry and Carbohydrate Detection
Biochemistry and Enzyme Inhibition
Pharmacology and Neuroprotection
Natural Product Chemistry and Bioactivity Screening
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[C-methyl-N-(5-methyl-1H-pyrazol-3-yl)carbonimidoyl]oxolan-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2/c1-6-5-9(13-12-6)11-7(2)8-3-4-15-10(8)14/h5,8H,3-4H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAPVQIZRYDYWMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N=C(C)C2CCOC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-methyl-1H-pyrazol-5-yl)ethanimidoyl]dihydro-2(3H)-furanone |
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